molecular formula C14H26N2O4 B8345819 Ethyl 4-{[2-(diethylamino)ethyl](2-oxoethyl)amino}-4-oxobutanoate

Ethyl 4-{[2-(diethylamino)ethyl](2-oxoethyl)amino}-4-oxobutanoate

Cat. No. B8345819
M. Wt: 286.37 g/mol
InChI Key: WKUHJZLVOVVNSK-UHFFFAOYSA-N
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Description

Ethyl 4-{[2-(diethylamino)ethyl](2-oxoethyl)amino}-4-oxobutanoate is a useful research compound. Its molecular formula is C14H26N2O4 and its molecular weight is 286.37 g/mol. The purity is usually 95%.
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properties

Product Name

Ethyl 4-{[2-(diethylamino)ethyl](2-oxoethyl)amino}-4-oxobutanoate

Molecular Formula

C14H26N2O4

Molecular Weight

286.37 g/mol

IUPAC Name

ethyl 4-[2-(diethylamino)ethyl-(2-oxoethyl)amino]-4-oxobutanoate

InChI

InChI=1S/C14H26N2O4/c1-4-15(5-2)9-10-16(11-12-17)13(18)7-8-14(19)20-6-3/h12H,4-11H2,1-3H3

InChI Key

WKUHJZLVOVVNSK-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CCN(CC=O)C(=O)CCC(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1.0 g of N′-(2,2-dimethoxyethyl)-N,N-diethylethane-1,2-diamine, 0.84 mL of N-ethyl-N-isopropylpropan-2-amine, and 10 ml of methylene chloride was added 0.70 mL of ethyl succinyl chloride under ice cooling, followed by stirring for 1 hour under ice cooling. The reaction mixture was concentrated under reduced pressure, ethyl acetate and water were added thereto, and extracted with ethyl acetate. The organic layer was washed sequentially with water and saturated brine and dried over anhydrous sodium sulfate, followed by concentration under reduced pressure, thereby obtaining 1.2 g as oily product. A mixture of 1.2 g of the obtained oily product, 12 mL of methylene chloride, and 12 mL of trifluoroacetic acid (TFA) was stirred for 4 hours at room temperature. The reaction mixture was concentrated under reduced pressure, an aqueous sodium hydrogen carbonate solution and ethyl acetate were added thereto, and extracted with ethyl acetate. The organic layer was washed sequentially with water and saturated brine and dried over anhydrous sodium sulfate, followed by concentration under reduced pressure, thereby obtaining 0.78 g of ethyl 4-{[2-(diethylamino)ethyl](2-oxoethyl)amino}-4-oxobutanoate.
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1 g
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0.84 mL
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10 mL
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0.7 mL
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obtained oily product
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1.2 g
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12 mL
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